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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

\

Neotropine
53230-07-2

B1678186

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Product Information

¢ Product Name: Neotropine

Storage and Stability

Appearance: Solid powder[1]
Molecular Formula: C17H2sNO2S[1]
Molecular Weight: 307.45 g/mol [1]

CAS Number: 53230-07-2[1]

Proper storage of Neotropine is crucial to maintain its integrity and activity. The following

guidelines are based on available data for the solid compound. Stability of Neotropine in

solution is not well-documented and should be determined empirically for your specific

experimental conditions.
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Data Presentation: Storage and Handling of Solid Neotropine

Parameter Condition Duration Notes

Recommended for
Short-term Storage Dry, dark, 0 - 4°C Days to weeks samples that will be
used soon.[1]

Ideal for archival
Long-term Storage Dry, dark, -20°C Months to years purposes and long-
term studies.[1]

The compound is
stable for the duration

Shipping Ambient temperature A few weeks o
of standard shipping.

[1]

Neotropine Solution Preparation Protocol

Disclaimer: The following is a general protocol for the preparation of a Neotropine stock
solution. Due to the lack of specific solubility data for Neotropine in the public domain, it is
highly recommended that the user performs a small-scale solubility test in the desired solvent
before preparing a larger stock solution. Common solvents for similar research compounds
include dimethyl sulfoxide (DMSO), ethanol, and dimethylformamide (DMF).

3.1 Materials

» Neotropine solid powder

o Appropriate solvent (e.g., high-purity DMSO)
 Sterile, conical-bottom polypropylene or glass vials
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o \ortex mixer
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e Optional: Sonicator
3.2 Calculation of Amount Needed for a Stock Solution
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /
1000

Example: To prepare 1 mL of a 10 mM stock solution of Neotropine:
Mass (mg) = 10 mM x 1 mL x 307.45 g/mol / 1000 = 3.0745 mg

3.3 Experimental Workflow for Solution Preparation
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Preparation

(1. Weigh Neotropine)

2. Add Solvent

Disso&ution

(3. Vortex Thoroughla
G. Sonicate (OptionaID
(5. Visual Inspection)

[f fully dissolved

Storage

6. Aliquot
(7. Store at -20°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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